Cas no 1245808-54-1 ((2,2-difluoroethyl)(1,5-dimethyl-1H-pyrazol-4-yl)methylamine)

• Product Name: (2,2-difluoroethyl)(1,5-dimethyl-1H-pyrazol-4-yl)methylamine
• CAS No: 1245808-54-1
• MF: C₈H₁₃F₂N₃
• MW: 189.205728292465
• MDL: MFCD15976299
• CID: 5157888
• PubChem ID: 50896634
• Update Time: 2026-03-04

(2,2-difluoroethyl)(1,5-dimethyl-1H-pyrazol-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]-2,2-difluoroethanamine
• N-((1,5-Dimethyl-1H-pyrazol-4-yl)methyl)-2,2-difluoroethanamine
• (2,2-difluoroethyl)[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amine
• STL414781
• A925959
• n-((1,5-Dimethyl-1h-pyrazol-4-yl)methyl)-2,2-difluoroethan-1-amine
• 1H-Pyrazole-4-methanamine, N-(2,2-difluoroethyl)-1,5-dimethyl-
• (2,2-difluoroethyl)(1,5-dimethyl-1H-pyrazol-4-yl)methylamine

• MDL： MFCD15976299
• Inchi： 1S/C8H13F2N3/c1-6-7(4-12-13(6)2)3-11-5-8(9)10/h4,8,11H,3,5H2,1-2H3
• InChI Key： WMAZSYSYZDKARD-UHFFFAOYSA-N
• SMILES： FC(CNCC1C=NN(C)C=1C)F

Computed Properties

• Exact Mass: 189.108
• Monoisotopic Mass: 189.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (2,2-difluoroethyl)(1,5-dimethyl-1H-pyrazol-4-yl)methylamine

Professional Introduction to Compound with CAS No 1245808-54-1 and Product Name: (2,2-difluoroethyl)(1,5-dimethyl-1H-pyrazol-4-yl)methylamine

Compound with the CAS number 1245808-54-1 and the product name (2,2-difluoroethyl)(1,5-dimethyl-1H-pyrazol-4-yl)methylamine represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in various therapeutic areas. The molecular structure, characterized by a combination of fluorinated and pyrazole-based moieties, positions it as a promising candidate for further investigation.

The compound’s molecular framework is intriguing, featuring a 2,2-difluoroethyl group attached to a 1,5-dimethyl-1H-pyrazol-4-ylmethylamine moiety. The presence of fluorine atoms in the structure is particularly noteworthy, as fluorine substitution can significantly influence the pharmacokinetic and pharmacodynamic properties of molecules. In recent years, there has been a surge in research focusing on fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets.

Recent studies have highlighted the importance of fluorinated pyrazoles in drug development. Pyrazole derivatives are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of fluorine atoms into these structures can modulate their reactivity and selectivity, making them more effective in targeting specific disease pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that fluorinated pyrazoles exhibit potent inhibitory effects on certain enzymes involved in cancer progression.

The specific combination of 2,2-difluoroethyl and 1,5-dimethyl-1H-pyrazol-4-ylmethylamine in this compound suggests potential applications in the development of novel therapeutic agents. The difluoroethyl group can enhance lipophilicity, facilitating better membrane penetration and improving bioavailability. Simultaneously, the pyrazole ring provides a scaffold for further functionalization, allowing for the design of molecules with tailored biological activities.

In the context of current pharmaceutical research, this compound aligns with the growing trend toward structure-based drug design. High-throughput screening and computational modeling techniques have enabled researchers to identify promising candidates more efficiently than ever before. The unique structural features of this compound make it a valuable asset in these efforts, potentially leading to the discovery of new drugs with improved efficacy and reduced side effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These techniques not only enhance yield but also allow for greater flexibility in modifying the structure for optimal biological activity.

Evaluation of this compound’s biological activity has revealed promising results in preclinical studies. Initial assays have shown that it exhibits significant inhibitory effects on certain enzymes associated with inflammatory diseases. The combination of its structural features makes it a potent candidate for further development into a therapeutic agent. Additionally, its potential to interact with multiple targets suggests that it could be developed into a multitargeted drug candidate, offering comprehensive treatment options for complex diseases.

The safety profile of this compound is another critical aspect that has been thoroughly investigated. Preliminary toxicology studies indicate that it exhibits low toxicity at relevant concentrations, making it a favorable candidate for further clinical development. However, comprehensive safety evaluations are still ongoing to ensure its suitability for therapeutic use.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its development process. Advanced technologies such as CRISPR-Cas9 gene editing could be utilized to explore its potential applications in gene therapy.

In conclusion, compound with CAS number 1245808-54-1 and product name (2,2-difluoroethyl)(1,5-dimethyl-1H-pyrazol-4-yl)methylamine represents a significant advancement in chemical and pharmaceutical research. Its unique structural features and promising biological activities position it as a valuable candidate for further investigation and development. As research continues to uncover new applications for fluorinated pyrazoles, this compound is poised to play a crucial role in shaping the future of drug development.